(7,8,9,12,13,14,28,29,30,33,34,35-Dodecahydroxy-4,17,25,38-tetraoxo-3,18,21,24,39-pentaoxaheptacyclo[20.17.0.02,19.05,10.011,16.026,31.032,37]nonatriaconta-5,7,9,11,13,15,26,28,30,32,34,36-dodecaen-20-yl) 2-[[12-(11-formyl-3,4,5,16,17,18-hexahydroxy-8,13-dioxo-9,12-dioxatricyclo[12.4.0.02,7]octadeca-1(18),2,4,6,14,16-hexaen-10-yl)-3,4,11,17,18,19-hexahydroxy-8,14-dioxo-9,13-dioxatricyclo[13.4.0.02,7]nonadeca-1(19),2,4,6,15,17-hexaen-5-yl]oxy]-3,4,5-trihydroxybenzoate
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Description
(7,8,9,12,13,14,28,29,30,33,34,35-Dodecahydroxy-4,17,25,38-tetraoxo-3,18,21,24,39-pentaoxaheptacyclo[20.17.0.02,19.05,10.011,16.026,31.032,37]nonatriaconta-5,7,9,11,13,15,26,28,30,32,34,36-dodecaen-20-yl) 2-[[12-(11-formyl-3,4,5,16,17,18-hexahydroxy-8,13-dioxo-9,12-dioxatricyclo[12.4.0.02,7]octadeca-1(18),2,4,6,14,16-hexaen-10-yl)-3,4,11,17,18,19-hexahydroxy-8,14-dioxo-9,13-dioxatricyclo[13.4.0.02,7]nonadeca-1(19),2,4,6,15,17-hexaen-5-yl]oxy]-3,4,5-trihydroxybenzoate is a natural product found in Rosa roxburghii with data available.
Scientific Research Applications
Conformational Studies
- Dibenzo Cyclic Ethers : These compounds, closely related to the chemical structure you're interested in, have been studied for their conformations. They serve as scaffolding for phosphate-anion receptors, which are essential in various biochemical and industrial processes (Burns et al., 2009).
Synthesis Techniques
- Novel Synthesis Approaches : Research has focused on innovative methods to synthesize complex polyols and derivatives, which are crucial in developing new pharmaceuticals and materials (Schwenter & Vogel, 2000).
- Synthesis of Specific Acids : The synthesis of specific acids like 7,10-dihydroxy-8(E)-octadecenoic acid, which is significant in biological and chemical research, has been a subject of study (Mhaskar & Subbarao, 1993).
Structural Analysis
- Macrobicyclic Diamides : These compounds are studied for their structural properties, especially in relation to coordination chemistry and potential applications in catalysis or material science (Smith & Taylor, 2022).
Chemical Reactions and Transformations
- 1,3-Migration Reactions : Studies on the 1,3-migration of specific groups in chemical structures, contributing to our understanding of reaction mechanisms and synthetic pathways in organic chemistry (Mosimann & Vogel, 2000).
Metal Ion Complexation
- Crown Ethers and Metal Cations : Research has been done on the complexation abilities of certain cyclic ethers towards metal cations, which is vital in the field of coordination chemistry (Kumagai & Akabori, 1989).
Biomedical Applications
- Antiviral Activities : Novel polycyclic N-amidoimides based on specific structures have been synthesized and evaluated for their antiviral activities, highlighting potential pharmaceutical applications (Selivanov et al., 2019).
Chemical Modifications
- Tetrazol-1-yl Substituents : The introduction of specific substituents into macrocyclic polyether compounds can lead to significant changes in their chemical properties, relevant for various applications (Ostrovskii et al., 2016).
properties
CAS RN |
109742-47-4 |
---|---|
Product Name |
(7,8,9,12,13,14,28,29,30,33,34,35-Dodecahydroxy-4,17,25,38-tetraoxo-3,18,21,24,39-pentaoxaheptacyclo[20.17.0.02,19.05,10.011,16.026,31.032,37]nonatriaconta-5,7,9,11,13,15,26,28,30,32,34,36-dodecaen-20-yl) 2-[[12-(11-formyl-3,4,5,16,17,18-hexahydroxy-8,13-dioxo-9,12-dioxatricyclo[12.4.0.02,7]octadeca-1(18),2,4,6,14,16-hexaen-10-yl)-3,4,11,17,18,19-hexahydroxy-8,14-dioxo-9,13-dioxatricyclo[13.4.0.02,7]nonadeca-1(19),2,4,6,15,17-hexaen-5-yl]oxy]-3,4,5-trihydroxybenzoate |
Molecular Formula |
C24H31ClN2O2 |
Molecular Weight |
1719.2 g/mol |
IUPAC Name |
(7,8,9,12,13,14,28,29,30,33,34,35-dodecahydroxy-4,17,25,38-tetraoxo-3,18,21,24,39-pentaoxaheptacyclo[20.17.0.02,19.05,10.011,16.026,31.032,37]nonatriaconta-5,7,9,11,13,15,26,28,30,32,34,36-dodecaen-20-yl) 2-[[12-(11-formyl-3,4,5,16,17,18-hexahydroxy-8,13-dioxo-9,12-dioxatricyclo[12.4.0.02,7]octadeca-1(18),2,4,6,14,16-hexaen-10-yl)-3,4,11,17,18,19-hexahydroxy-8,14-dioxo-9,13-dioxatricyclo[13.4.0.02,7]nonadeca-1(19),2,4,6,15,17-hexaen-5-yl]oxy]-3,4,5-trihydroxybenzoate |
InChI |
InChI=1S/C75H50O48/c76-10-32-62(119-70(108)17-5-26(81)45(89)54(98)37(17)35-14(68(106)116-32)2-23(78)43(87)52(35)96)61-30(85)11-113-67(105)20-9-31(50(94)58(102)41(20)40-15(69(107)118-61)3-24(79)48(92)57(40)101)115-60-21(8-29(84)49(93)59(60)103)74(112)123-75-65-64(121-72(110)18-6-27(82)46(90)55(99)38(18)39-19(73(111)122-65)7-28(83)47(91)56(39)100)63-33(117-75)12-114-66(104)13-1-22(77)42(86)51(95)34(13)36-16(71(109)120-63)4-25(80)44(88)53(36)97/h1-10,30,32-33,61-65,75,77-103H,11-12H2 |
InChI Key |
MYUFKDXZTBKLJT-UHFFFAOYSA-N |
SMILES |
C1C(C(OC(=O)C2=CC(=C(C(=C2C3=C(C(=C(C=C3C(=O)O1)OC4=C(C(=C(C=C4C(=O)OC5C6C(C7C(O5)COC(=O)C8=CC(=C(C(=C8C9=C(C(=C(C=C9C(=O)O7)O)O)O)O)O)O)OC(=O)C1=CC(=C(C(=C1C1=C(C(=C(C=C1C(=O)O6)O)O)O)O)O)O)O)O)O)O)O)O)O)O)C1C(OC(=O)C2=CC(=C(C(=C2C2=C(C(=C(C=C2C(=O)O1)O)O)O)O)O)O)C=O)O |
Canonical SMILES |
C1C(C(OC(=O)C2=CC(=C(C(=C2C3=C(C(=C(C=C3C(=O)O1)OC4=C(C(=C(C=C4C(=O)OC5C6C(C7C(O5)COC(=O)C8=CC(=C(C(=C8C9=C(C(=C(C=C9C(=O)O7)O)O)O)O)O)O)OC(=O)C1=CC(=C(C(=C1C1=C(C(=C(C=C1C(=O)O6)O)O)O)O)O)O)O)O)O)O)O)O)O)O)C1C(OC(=O)C2=CC(=C(C(=C2C2=C(C(=C(C=C2C(=O)O1)O)O)O)O)O)O)C=O)O |
synonyms |
roxbin A |
Origin of Product |
United States |
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